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Compound of Interest

Compound Name: SEPHADEX G-150

Cat. No.: B1170174

For researchers, scientists, and drug development professionals, achieving high-resolution
separation of globular proteins is a critical step in purification and analysis. This in-depth
technical guide explores the principles and protocols for utilizing Sephadex G-150, a versatile
size-exclusion chromatography medium, for the effective fractionation of globular proteins.

Sephadex G-150, a cross-linked dextran gel, separates molecules based on their size. Larger
molecules that cannot enter the pores of the Sephadex beads travel a shorter path and elute
first, while smaller molecules penetrate the pores to varying degrees and elute later. This guide
provides a comprehensive overview of the fractionation range, detailed experimental
procedures, and a visual representation of the workflow to empower researchers in their protein
separation endeavors.

Quantitative Data on Sephadex G-150

The selection of the appropriate size-exclusion chromatography medium is paramount for
successful protein fractionation. The table below summarizes the key quantitative parameters
of Sephadex G-150 and its superfine variant, facilitating an informed choice for specific
research needs.
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Property Sephadex G-150 Sephadex G-150 Superfine
Fractionation Range (Globular

) 5,000 — 300,000 Da[1] 5,000 — 150,000 Da[?]
Proteins)
Fractionation Range

1,000 — 150,000 Da[2] 1,000 — 150,000 Da[2]

(Dextrans)
Dry Bead Diameter 40 — 120 pm[1][2] 20 — 50 um[2]
Approximate Bed Volume 20 — 30 mL/g dry powder[2] 18 — 22 mL/g dry powder[2]
Maximum Operating Pressure 0.036 bar[2] 0.036 bar[2]

Experimental Workflow for Globular Protein
Fractionation

The following diagram illustrates the logical flow of the experimental process for separating

globular proteins using Sephadex G-150.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b1170174?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1170174
https://www.cytivalifesciences.co.jp/tech_support/manual/pdf/17000001.pdf
https://www.benchchem.com/product/b1170174#fractionation-range-of-sephadex-g-150-for-globular-proteins
https://www.benchchem.com/product/b1170174#fractionation-range-of-sephadex-g-150-for-globular-proteins
https://www.benchchem.com/product/b1170174#fractionation-range-of-sephadex-g-150-for-globular-proteins
https://www.benchchem.com/product/b1170174#fractionation-range-of-sephadex-g-150-for-globular-proteins
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1170174?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

